Cas no 905764-12-7 (2-(2Z)-2-(4-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol)

• Product Name: 2-(2Z)-2-(4-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol
• CAS No: 905764-12-7
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 5494039
• Update Time: 2025-07-09

2-(2Z)-2-(4-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• UHEOKKXXYKLROS-HNENSFHCSA-N
• 2-(2Z)-2-(4-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol

• Inchi： 1S/C18H17N3O3S/c1-13-2-6-15(7-3-13)19-18-20(10-11-22)17(12-25-18)14-4-8-16(9-5-14)21(23)24/h2-9,12,22H,10-11H2,1H3
• InChI Key： UHEOKKXXYKLROS-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C([N+]([O-])=O)C=C2)N(CCO)C1=NC1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(2Z)-2-(4-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol

Comprehensive Analysis of 2-(2Z)-2-(4-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol (CAS No. 905764-12-7)

The compound 2-(2Z)-2-(4-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol (CAS No. 905764-12-7) is a structurally unique thiazole derivative with significant potential in pharmaceutical and material science applications. Its molecular architecture features a nitrophenyl group and a methylphenyl imino moiety, which contribute to its distinctive chemical properties. Researchers are increasingly interested in this compound due to its potential role in drug discovery and organic electronics, aligning with current trends in green chemistry and sustainable materials.

One of the most frequently asked questions about CAS No. 905764-12-7 revolves around its synthesis pathway. The compound is typically synthesized via a cyclocondensation reaction involving 4-nitrophenyl isothiocyanate and 2-amino-1-(4-methylphenyl)ethanol. This method has been optimized for high yield and purity, making it a reliable choice for industrial-scale production. The Z-configuration of the imino group is critical for its bioactivity, a topic widely discussed in recent medicinal chemistry forums.

In the context of AI-driven drug design, 905764-12-7 has garnered attention for its molecular docking potential. Computational studies suggest its thiazole core interacts favorably with enzyme active sites, particularly those involved in inflammatory pathways. This aligns with the growing demand for anti-inflammatory agents with minimal side effects—a hot topic in precision medicine communities. The compound’s nitro group also offers opportunities for prodrug development, a strategy trending in pharmacokinetics research.

From a material science perspective, the conjugated system in 2-(2Z)-2-(4-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol exhibits intriguing photophysical properties. Recent studies highlight its potential in organic light-emitting diodes (OLEDs), a field dominating renewable energy discussions. The compound’s electron-withdrawing nitro group enhances charge transport, making it a candidate for next-gen semiconductors—a keyword frequently searched in nanotechnology databases.

Quality control of CAS No. 905764-12-7 is another trending subject. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for verifying its isomeric purity, especially given the Z/E isomerism of the imino bond. This resonates with the pharmaceutical industry’s emphasis on QC/QA compliance, a recurring theme in regulatory science webinars. The compound’s stability under ambient conditions further boosts its commercial viability.

Environmental considerations are also paramount. The biodegradability of thiazole derivatives like 905764-12-7 is under investigation, coinciding with global interest in eco-friendly chemicals. Preliminary data suggest moderate aquatic toxicity, prompting research into greener synthesis routes—a focus area in ACS Sustainable Chemistry publications. Such findings address the rising popularity of life cycle assessment (LCA) queries in scientific literature.

In summary, 2-(2Z)-2-(4-methylphenyl)imino-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol represents a multifaceted compound bridging pharmacology and advanced materials. Its CAS No. 905764-12-7 is increasingly cited in patents and journals, reflecting its relevance to contemporary scientific challenges. As high-throughput screening and computational modeling advance, this molecule’s full potential is poised to unfold.